Cas no 178053-59-3 (1-Isopropyl-1H-indole-5-carboxylic acid)

1-Isopropyl-1H-indole-5-carboxylic acid is a substituted indole derivative featuring a carboxylic acid functional group at the 5-position and an isopropyl moiety at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its indole core structure is significant for biologically active molecules, while the carboxylic acid group allows for further functionalization through amidation, esterification, or other derivatization reactions. The isopropyl substitution enhances steric and electronic properties, potentially influencing binding affinity or metabolic stability in target applications. This product is suitable for research in medicinal chemistry and material science, offering a well-defined scaffold for structure-activity relationship studies.

1-Isopropyl-1H-indole-5-carboxylic acid structure

178053-59-3 structure

Product Name:1-Isopropyl-1H-indole-5-carboxylic acid

CAS No:178053-59-3

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD15200971

CID:4704915

PubChem ID:21194436

Update Time:2025-06-06

1-Isopropyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-isopropyl-1H-indole-5-carboxylic acid
- 1-(propan-2-yl)-1H-indole-5-carboxylic acid
- 1H-Indole-5-carboxylic acid, 1-(1-methylethyl)-
- JCDUXMIKSQFMJW-UHFFFAOYSA-N
- 1-isopropyl-5-indolecarboxylic acid
- BBL032512
- STL373070
- 1-isopropyl-5-indole-carboxylic acid
- Z2510944743
- 1-Isopropyl-1H-indole-5-carboxylic acid
- MDL： MFCD15200971
- Inchi： 1S/C12H13NO2/c1-8(2)13-6-5-9-7-10(12(14)15)3-4-11(9)13/h3-8H,1-2H3,(H,14,15)
- InChI Key： JCDUXMIKSQFMJW-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)C=CN2C(C)C)=O

Computed Properties

Exact Mass: 203.094628657g/mol
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2
XLogP3: 2.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 384.4±15.0 °C at 760 mmHg
Flash Point: 186.3±20.4 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Isopropyl-1H-indole-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Isopropyl-1H-indole-5-carboxylic acid Pricemore >>

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